Cas no 1393175-96-6 ((R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine)

(R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine is a chiral benzimidazole derivative with a stereocenter at the ethanamine moiety. This compound is of interest in pharmaceutical and chemical research due to its structural framework, which is often associated with biological activity. The presence of the (R)-configuration enhances its potential as a building block for enantioselective synthesis. Its benzimidazole core offers stability and versatility, making it suitable for applications in medicinal chemistry, particularly in the development of receptor-targeted agents. The methyl and phenyl substituents further modulate its physicochemical properties, improving solubility and reactivity. This compound is typically utilized in controlled environments for research purposes, requiring proper handling and storage.
(R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine structure
1393175-96-6 structure
Product Name:(R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine
CAS No:1393175-96-6
MF:C16H17N3
MW:251.326283216476
CID:2773813
PubChem ID:68157262
Update Time:2025-10-31

(R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(4-Methyl-1-phenyl-1H-benzimidazol-2-yl)ethan-1-amine
    • MYQZEUGMWWNMNL-GFCCVEGCSA-N
    • (R)-1-(4-Methyl-1-phenyl-1H-benzoimidazol-2-yl)ethylamine
    • DTXSID30738107
    • (R)-1-(4-METHYL-1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
    • SCHEMBL11900890
    • 1393175-96-6
    • (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine
    • Inchi: 1S/C16H17N3/c1-11-7-6-10-14-15(11)18-16(12(2)17)19(14)13-8-4-3-5-9-13/h3-10,12H,17H2,1-2H3/t12-/m1/s1
    • InChI Key: MYQZEUGMWWNMNL-GFCCVEGCSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C=CC=C(C)C=2N=C1[C@@H](C)N

Computed Properties

  • Exact Mass: 251.142247555Da
  • Monoisotopic Mass: 251.142247555Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.8Ų

(R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069005572-1g
(R)-1-(4-Methyl-1-phenyl-1H-benzo[d]imidazol-2-yl)ethanamine
1393175-96-6 95%
1g
870.35 USD 2021-06-01

Additional information on (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

Research Brief on (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine (CAS: 1393175-96-6)

The compound (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine (CAS: 1393175-96-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral benzimidazole derivative is being explored for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of this compound, particularly the presence of a chiral center and the benzimidazole core, make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine to improve its pharmacological properties. One notable advancement is the development of enantioselective synthetic routes that yield high-purity (R)-enantiomers, which are critical for ensuring the compound's efficacy and safety in biological systems. Researchers have employed asymmetric catalysis and chiral resolution techniques to achieve this, with reported yields exceeding 90% enantiomeric excess (ee). These methodological improvements are expected to facilitate large-scale production and further preclinical studies.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. For instance, preliminary data suggest that (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine exhibits inhibitory activity against certain kinases involved in cancer cell proliferation. Mechanistic studies using cell-based assays and molecular docking simulations have revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings underscore the compound's potential as a lead molecule for anticancer drug development.

Another area of interest is the compound's application in neuropharmacology. Recent research has explored its interaction with neurotransmitter receptors, particularly those implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Early-stage studies indicate that (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine may act as an allosteric modulator of GABA receptors, offering a novel approach to treating neurological disorders. However, further validation in animal models is required to confirm these effects and assess the compound's blood-brain barrier permeability.

Despite these promising findings, challenges remain in the development of (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Additionally, the compound's pharmacokinetic and pharmacodynamic profiles are yet to be fully characterized, which will be critical for determining its clinical viability. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, (R)-1-(4-Methyl-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine (CAS: 1393175-96-6) represents a promising scaffold for drug discovery, with potential applications in oncology and neuropharmacology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be vital for translating these early findings into clinically relevant treatments. The compound's unique chemical properties and biological activities make it a compelling subject for further investigation in the chemical biology and medicinal chemistry communities.

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